Cas no 2725-55-5 (Benzenesulfonamide,4-chloro-N-[(4-chlorophenyl)sulfonyl]-)

• Product Name: Benzenesulfonamide,4-chloro-N-[(4-chlorophenyl)sulfonyl]-
• CAS No: 2725-55-5
• MF: C₁₂H₉Cl₂NO₄S₂
• MW: 366.24015879631
• CID: 278698
• PubChem ID: 249594
• Update Time: 2025-06-08

Benzenesulfonamide,4-chloro-N-[(4-chlorophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-chloro-N-[(4-chlorophenyl)sulfonyl]-
• 4,4'-DICHLORODIPHENYLDISULFIMIDE
• 4-chloro-N-(4-chlorophenyl)sulfonylbenzenesulfonamide
• 4-chloro-n-[(4-chlorophenyl)sulfonyl]benzenesulfonamide
• AC1L6OT9
• AC1Q3JBZ
• AC1Q6UCO
• AR-1G1864
• Bis-(4-chlor-benzolsulfonyl)-amin
• bis-(4-chloro-benzenesulfonyl)-amine
• Di(4-chlorbenzolsulfonylamin)
• di(4-chlorobenzenesulfonyl)amine
• di(4-chlorobenzenesulfonylamine)
• NSC68046
• SBB062921
• SureCN6926687
• MFCD00018652
• 2725-55-5
• NSC-68046
• SB83696
• 4-Chloro-N-(4-chlorobenzene-1-sulfonyl)benzene-1-sulfonamide
• 4-Chloro-N-((4-chlorophenyl)sulfonyl)benzenesulfonamide
• SCHEMBL6926687
• DTXSID40290327
• AKOS024428996
• FT-0617042

• Inchi： 1S/C12H9Cl2NO4S2/c13-9-1-5-11(6-2-9)20(16,17)15-21(18,19)12-7-3-10(14)4-8-12/h1-8,15H
• InChI Key： ISLGMFCNZJGDTA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NS(C1C=CC(=CC=1)Cl)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 364.93500
• Monoisotopic Mass: 364.935005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 97.1

Experimental Properties

• Density: 1.567
• Boiling Point: 521.1°Cat760mmHg
• Flash Point: 269°C
• Refractive Index: 1.623
• PSA: 97.07000
• LogP: 5.21310

Additional information on Benzenesulfonamide,4-chloro-N-[(4-chlorophenyl)sulfonyl]-

Benzenesulfonamide,4-chloro-N-[(4-chlorophenyl)sulfonyl]- (CAS No. 2725-55-5): A Comprehensive Overview

Benzenesulfonamide,4-chloro-N-[(4-chlorophenyl)sulfonyl]-, identified by its CAS number 2725-55-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic applications. The presence of multiple chlorine atoms and a sulfonyl group in its molecular structure endows it with unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The molecular structure of Benzenesulfonamide,4-chloro-N-[(4-chlorophenyl)sulfonyl]- consists of a benzene ring substituted with a sulfonamide group at the 4-position and a chlorophenyl group attached to the nitrogen atom through a sulfonyl linkage. This specific arrangement of functional groups contributes to its reactivity and potential applications in drug development. The compound's solubility profile, stability under various conditions, and interaction with biological targets are all critical factors that influence its utility in pharmaceutical formulations.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their broad spectrum of biological activities. Studies have demonstrated that sulfonamides can exhibit antimicrobial, anti-inflammatory, anticonvulsant, and anticancer properties. Among these derivatives, Benzenesulfonamide,4-chloro-N-[(4-chlorophenyl)sulfonyl]- has shown particular promise in several preclinical studies. Researchers have explored its potential as an intermediate in the synthesis of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of Benzenesulfonamide,4-chloro-N-[(4-chlorophenyl)sulfonyl]- is its role in the development of targeted therapies. The presence of chlorine atoms enhances its binding affinity to certain biological receptors, making it an effective scaffold for designing molecules that can interact selectively with disease-causing targets. For instance, studies have indicated that this compound can modulate enzyme activity and inhibit pathways associated with cancer cell proliferation. Such findings have opened up new avenues for developing next-generation anticancer drugs.

The synthesis of Benzenesulfonamide,4-chloro-N-[(4-chlorophenyl)sulfonyl]- involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions. The process typically begins with the chlorination of a benzene derivative followed by sulfonylation and subsequent functional group transformations. Advanced synthetic methodologies, including catalytic processes and green chemistry principles, have been employed to improve yield and reduce environmental impact. These innovations are crucial for ensuring the scalability and sustainability of pharmaceutical production.

The pharmacological profile of Benzenesulfonamide,4-chloro-N-[(4-chlorophenyl)sulfonyl]- has been extensively studied in vitro and in vivo. Preclinical trials have revealed its potential as an inhibitor of specific enzymes and receptors involved in disease pathogenesis. For example, research has shown that it can interfere with the activity of tyrosine kinases, which are overexpressed in many cancer types. Additionally, its ability to cross the blood-brain barrier has made it a candidate for treating neurological disorders.

The safety profile of this compound is another critical consideration in its development as a therapeutic agent. Toxicological studies have been conducted to assess its acute and chronic toxicity levels. These investigations have provided valuable insights into its metabolic pathways and potential side effects. By understanding how the body processes this compound, researchers can optimize dosing regimens and minimize adverse reactions.

The regulatory landscape for pharmaceutical compounds like Benzenesulfonamide,4-chloro-N-[(4-chlorophenyl)sulfonyl]- is stringent and requires rigorous testing before approval for clinical use. Regulatory agencies such as the FDA and EMA have established comprehensive guidelines for drug development, ensuring that new therapies meet high standards of safety and efficacy. Companies investing in the synthesis and commercialization of this compound must navigate these regulatory pathways carefully to bring their products to market successfully.

The future prospects for Benzenesulfonamide,4-chloro-N-[(4-chlorophenyl)sulfonyl]- are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in drug delivery systems and combination therapies may further enhance its efficacy in treating complex diseases. Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory discoveries into viable clinical treatments.

In conclusion, Benzenesulfonamide,4-chloro-N-[(4-chlorophenyl)sulfonyl]- (CAS No. 2725-55-5) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and versatile biological activities make it a valuable candidate for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it holds great potential for improving patient outcomes across various medical conditions.